Cas no 2172293-50-2 (4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentanecarbonyl-1,4-oxazepane-6-carboxylic acid)

• Product Name: 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentanecarbonyl-1,4-oxazepane-6-carboxylic acid
• CAS No: 2172293-50-2
• MF: C₂₇H₃₀N₂O₆
• MW: 478.536907672882
• CID: 6511177
• PubChem ID: 165510679
• Update Time: 2025-06-15

4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentanecarbonyl-1,4-oxazepane-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentanecarbonyl-1,4-oxazepane-6-carboxylic acid
• 4-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopentanecarbonyl]-1,4-oxazepane-6-carboxylic acid
• 2172293-50-2
• EN300-1534257

• Inchi： 1S/C27H30N2O6/c30-25(29-11-12-34-15-18(14-29)26(31)32)17-9-10-19(13-17)28-27(33)35-16-24-22-7-3-1-5-20(22)21-6-2-4-8-23(21)24/h1-8,17-19,24H,9-16H2,(H,28,33)(H,31,32)
• InChI Key： MULWRUKKEPRNBP-UHFFFAOYSA-N
• SMILES： O=C(C1CCC(C1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N1CCOCC(C(=O)O)C1

Computed Properties

• Exact Mass: 478.21038668g/mol
• Monoisotopic Mass: 478.21038668g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 6
• Complexity: 768
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 105Ų

Additional information on 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentanecarbonyl-1,4-oxazepane-6-carboxylic acid

Research Brief on 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentanecarbonyl-1,4-oxazepane-6-carboxylic acid (CAS: 2172293-50-2)

The compound 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentanecarbonyl-1,4-oxazepane-6-carboxylic acid (CAS: 2172293-50-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, including a cyclopentane ring and an oxazepane moiety, is being explored for its potential applications in drug discovery and development. The presence of the fluorenylmethoxycarbonyl (Fmoc) protecting group further enhances its utility in peptide synthesis and other bioconjugation strategies.

Recent studies have focused on the synthesis and characterization of this compound, with particular emphasis on its role as a building block for novel therapeutic agents. Researchers have employed advanced techniques such as nuclear magnetic resonance (NMR) spectroscopy and high-resolution mass spectrometry (HRMS) to confirm the structure and purity of the compound. These efforts are critical for ensuring the reproducibility and reliability of subsequent biological evaluations.

One of the key areas of investigation has been the compound's potential as a modulator of protein-protein interactions (PPIs). PPIs are increasingly recognized as important targets for drug development, given their central role in numerous biological processes. Preliminary in vitro studies suggest that 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentanecarbonyl-1,4-oxazepane-6-carboxylic acid may exhibit selective binding to specific protein domains, making it a promising candidate for further optimization.

In addition to its potential therapeutic applications, this compound has also been explored for its utility in chemical biology tools. For instance, its Fmoc-protected amino group allows for facile incorporation into peptide sequences, enabling the development of probes for studying enzyme mechanisms or cellular pathways. Such applications highlight the versatility of this molecule in both basic and applied research.

Despite these promising findings, challenges remain in the optimization of the compound's pharmacokinetic properties, such as solubility and metabolic stability. Ongoing research aims to address these issues through structural modifications and formulation strategies. Collaborative efforts between academic and industrial researchers are expected to accelerate the translation of these findings into clinically relevant applications.

In conclusion, 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentanecarbonyl-1,4-oxazepane-6-carboxylic acid represents a valuable addition to the toolkit of chemical biology and medicinal chemistry. Its unique structural features and multifunctional capabilities make it a compelling subject for further investigation. As research progresses, this compound may pave the way for new therapeutic strategies and advanced biotechnological tools.